Cas no 2228378-30-9 (5-{4-(difluoromethyl)sulfanylphenyl}-1,3-oxazolidin-2-one)

• Product Name: 5-{4-(difluoromethyl)sulfanylphenyl}-1,3-oxazolidin-2-one
• CAS No: 2228378-30-9
• MF: C₁₀H₉F₂NO₂S
• MW: 245.24576830864
• CID: 6352327
• PubChem ID: 165845213
• Update Time: 2025-05-21

5-{4-(difluoromethyl)sulfanylphenyl}-1,3-oxazolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-{4-(difluoromethyl)sulfanylphenyl}-1,3-oxazolidin-2-one
• 5-{4-[(difluoromethyl)sulfanyl]phenyl}-1,3-oxazolidin-2-one
• EN300-1951779
• 2228378-30-9

• Inchi： 1S/C10H9F2NO2S/c11-9(12)16-7-3-1-6(2-4-7)8-5-13-10(14)15-8/h1-4,8-9H,5H2,(H,13,14)
• InChI Key： GUINBBABNGPIKF-UHFFFAOYSA-N
• SMILES： S(C(F)F)C1C=CC(=CC=1)C1CNC(=O)O1

Computed Properties

• Exact Mass: 245.03220603g/mol
• Monoisotopic Mass: 245.03220603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.6Ų

Additional information on 5-{4-(difluoromethyl)sulfanylphenyl}-1,3-oxazolidin-2-one

Research Briefing on 5-{4-(Difluoromethyl)sulfanylphenyl}-1,3-oxazolidin-2-one (CAS: 2228378-30-9)

The compound 5-{4-(difluoromethyl)sulfanylphenyl}-1,3-oxazolidin-2-one (CAS: 2228378-30-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel heterocyclic compounds with potential antimicrobial and anti-inflammatory properties. The presence of the difluoromethylsulfanyl moiety is particularly noteworthy, as it is known to enhance metabolic stability and bioavailability, making it a valuable scaffold for drug development. Computational and experimental studies have demonstrated its favorable binding affinity to specific biological targets, including enzymes involved in inflammatory pathways.

One of the most promising applications of 5-{4-(difluoromethyl)sulfanylphenyl}-1,3-oxazolidin-2-one is in the development of new anti-inflammatory agents. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory response. The study utilized molecular docking and in vitro assays to validate the compound's efficacy, suggesting its potential as a lead compound for further optimization.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential in oncology. Preliminary in vitro studies have shown that certain analogs of 5-{4-(difluoromethyl)sulfanylphenyl}-1,3-oxazolidin-2-one can induce apoptosis in cancer cell lines, particularly those associated with solid tumors. These findings were corroborated by proteomic analyses, which identified specific protein targets involved in cell cycle regulation and apoptosis.

The synthesis of 5-{4-(difluoromethyl)sulfanylphenyl}-1,3-oxazolidin-2-one has also been a focus of recent research. A 2024 publication in Organic Letters detailed an efficient, scalable synthetic route that employs green chemistry principles, minimizing the use of hazardous reagents and reducing environmental impact. This advancement is expected to facilitate larger-scale production for preclinical and clinical studies.

Despite these promising developments, challenges remain. The compound's pharmacokinetic profile, including its absorption, distribution, metabolism, and excretion (ADME) properties, requires further investigation. Ongoing studies are employing advanced techniques such as LC-MS/MS and PET imaging to elucidate these aspects and optimize the compound's drug-like properties.

In conclusion, 5-{4-(difluoromethyl)sulfanylphenyl}-1,3-oxazolidin-2-one represents a versatile and promising scaffold in medicinal chemistry. Its potential applications in anti-inflammatory and anticancer therapies, coupled with recent advancements in its synthesis, underscore its significance in current research. Future studies should focus on optimizing its pharmacological properties and exploring its mechanism of action in greater detail.